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Compound of Interest

Compound Name: 3-Octadecylphenol

Cat. No.: B15445721 Get Quote

Disclaimer: Direct toxicological data for 3-Octadecylphenol is not readily available in published

literature. This profile has been constructed using data from structurally similar long-chain

alkylphenols, primarily 3-Pentadecylphenol (also known as hydrogenated cardanol), and

general knowledge of the toxicological properties of the alkylphenol class of chemicals. The

information presented herein should be interpreted as an estimation and a guide for further

research and safety assessment.

Executive Summary
3-Octadecylphenol is a long-chain alkylphenol. While specific toxicological data for this

compound is scarce, information on analogous compounds suggests potential for skin and eye

irritation. Based on data for 3-Pentadecylphenol, it may be classified as harmful if swallowed, in

contact with skin, or if inhaled. Long-chain alkylphenols, as a class, have been noted for their

potential endocrine-disrupting properties and ecotoxicity, particularly to aquatic organisms. This

document provides a comprehensive overview of the inferred toxicological profile of 3-
Octadecylphenol, drawing upon available data for structurally related compounds to inform on

potential hazards, toxicokinetics, and mechanisms of action. All quantitative data are presented

in tabular format for clarity, and where applicable, experimental workflows and potential

signaling pathways are visualized.
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Property Value

Chemical Name 3-Octadecylphenol

Synonyms Phenol, 3-octadecyl-

CAS Number 25525-21-9

Molecular Formula C₂₄H₄₂O

Molecular Weight 346.6 g/mol

Appearance
Not available. Likely a solid at room temperature

based on similar compounds.

Solubility
Expected to have low water solubility and high

solubility in organic solvents.

Toxicological Data
The following tables summarize the available toxicological data for 3-Pentadecylphenol, a close

structural analog of 3-Octadecylphenol. This data is used as a surrogate to infer the potential

toxicity of 3-Octadecylphenol.

Acute Toxicity
Endpoint Species Route Value

Classificati
on

Reference

LD₅₀ - Oral

Category 4

(Harmful if

swallowed)

GHS [1]

LD₅₀ - Dermal

Category 4

(Harmful in

contact with

skin)

GHS [1]

LC₅₀ - Inhalation

Category 4

(Harmful if

inhaled)

GHS [1]
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Irritation and Sensitization
Endpoint Species Result Classification Reference

Skin Irritation -
Causes skin

irritation
Category 2 [1][2]

Eye Irritation -
Causes serious

eye irritation
Category 2A [1][2]

Genotoxicity and Carcinogenicity
A study on saturated cardanol (3-Pentadecylphenol) showed an absence of genotoxicity in the

comet assay.[3] There is no data available on the carcinogenicity of 3-Octadecylphenol or its

close analogs.

Ecotoxicity
A study on cardanol, a mixture containing 3-pentadecylphenol, demonstrated high toxicity to

aquatic organisms.[4] The LC₅₀ for cardanol in brine shrimp (Artemia sp.) was reported as 1.59

mg/L at 24 hours and 0.42 mg/L at 48 hours.[4]

Experimental Protocols
Detailed experimental protocols for 3-Octadecylphenol are not available. The following are

generalized descriptions of standard OECD test guidelines that would be appropriate for

assessing the toxicity of this compound.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)
This method is used to estimate the acute oral toxicity (LD₅₀). A stepwise procedure is used

with a limited number of animals. The test substance is administered orally by gavage to a

group of fasted animals. Observations of effects and mortality are made for at least 14 days.

Skin Irritation/Corrosion - OECD 404
This test evaluates the potential of a substance to cause skin irritation or corrosion. The test

substance is applied to the shaved skin of a single animal. The site is observed for erythema
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and edema at specified intervals after patch removal.

Eye Irritation/Corrosion - OECD 405
This test assesses the potential of a substance to produce irritation or corrosion to the eye. The

test substance is applied to the eye of a single animal. The eyes are examined for signs of

irritation at specific time points after instillation.

Potential Mechanisms of Action and Signaling
Pathways
Long-chain alkylphenols are known to be potential endocrine disruptors, often through

interaction with nuclear receptors. A generalized signaling pathway for a nuclear receptor is

depicted below. It is hypothesized that 3-Octadecylphenol, due to its phenolic structure and

long alkyl chain, could potentially interact with such pathways.

Caption: Generalized Nuclear Receptor Signaling Pathway.

Experimental Workflow for Toxicity Assessment
A logical workflow for assessing the toxicological profile of a compound like 3-
Octadecylphenol would involve a tiered approach, starting with in silico and in vitro methods

before proceeding to in vivo studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15445721?utm_src=pdf-body
https://www.benchchem.com/product/b15445721?utm_src=pdf-body
https://www.benchchem.com/product/b15445721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15445721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
New Chemical

In Silico Assessment
(e.g., QSAR)

In Vitro Testing
(Cytotoxicity, Genotoxicity,

Endocrine Activity)

Acute In Vivo Toxicity
(Oral, Dermal, Inhalation)

Skin/Eye IrritationRepeated Dose Toxicity
(Sub-acute/Sub-chronic)

Hazard Identification &
Risk Assessment

Reproductive/
Developmental Toxicity

End:
Toxicological Profile

Click to download full resolution via product page

Caption: Tiered Experimental Workflow for Toxicity Assessment.
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Conclusion
The toxicological profile of 3-Octadecylphenol remains largely uncharacterized through direct

experimental evidence. Based on data from the structurally analogous 3-Pentadecylphenol and

the broader class of long-chain alkylphenols, it is prudent to handle this compound with care,

assuming potential for skin and eye irritation, and possible harm upon ingestion, dermal

contact, or inhalation. Furthermore, the potential for endocrine disruption and significant

ecotoxicity warrants further investigation. The data and frameworks presented in this guide

serve as a preliminary assessment to inform safe handling practices and to highlight the critical

need for comprehensive toxicological testing of 3-Octadecylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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